5,12-Naphthacenedione, 6,8,11-trihydroxy-1-methoxy-
5,12-Naphthacenedione, 6,8,11-trihydroxy-1-methoxy-
Doxorubicin impurity.
Brand Name:
Vulcanchem
CAS No.:
64845-67-6
VCID:
VC0193360
InChI:
InChI=1S/C19H12O6/c1-25-12-4-2-3-10-13(12)19(24)15-14(17(10)22)18(23)11-7-8(20)5-6-9(11)16(15)21/h2-7,20-21,23H,1H3
SMILES:
COC1=CC=CC2=C1C(=O)C3=C(C4=C(C=C(C=C4)O)C(=C3C2=O)O)O
Molecular Formula:
C19H12O6
Molecular Weight:
336.3 g/mol
5,12-Naphthacenedione, 6,8,11-trihydroxy-1-methoxy-
CAS No.: 64845-67-6
Impurities
VCID: VC0193360
Molecular Formula: C19H12O6
Molecular Weight: 336.3 g/mol
Purity: > 95%
| CAS No. | 64845-67-6 |
|---|---|
| Product Name | 5,12-Naphthacenedione, 6,8,11-trihydroxy-1-methoxy- |
| Molecular Formula | C19H12O6 |
| Molecular Weight | 336.3 g/mol |
| IUPAC Name | 6,8,11-trihydroxy-1-methoxytetracene-5,12-dione |
| Standard InChI | InChI=1S/C19H12O6/c1-25-12-4-2-3-10-13(12)19(24)15-14(17(10)22)18(23)11-7-8(20)5-6-9(11)16(15)21/h2-7,20-21,23H,1H3 |
| Standard InChIKey | HVWINTHXQUZYHP-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(C=C(C=C4)O)C(=C3C2=O)O)O |
| Canonical SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(C=C(C=C4)O)C(=C3C2=O)O)O |
| Appearance | Red to Dark Red Solid |
| Melting Point | >250°C |
| Description | Doxorubicin impurity. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 7,8-dehydro-9,10-desacetyldoxorubicinone 7,8-DHDA-DR |
| PubChem Compound | 125152 |
| Last Modified | Dec 23 2021 |
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